Cas no 1806758-29-1 (Methyl 3-(bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 3-(bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1806758-29-1
• MF: C₁₁H₉BrF₅NO₃
• MW: 378.090080022812
• CID: 4845722
• Update Time: 2025-10-31

Methyl 3-(bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H9BrF5NO3/c1-20-7(19)3-5-2-6(4-12)8(9(13)14)18-10(5)21-11(15,16)17/h2,9H,3-4H2,1H3
• InChI Key： SNSFDKFLCQRJKQ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=NC(=C(CC(=O)OC)C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetate

Methyl 3-(bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806758-29-1): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Methyl 3-(bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetate, identified by its CAS number 1806758-29-1, represents a significant compound in the realm of chemical biology and medicinal chemistry. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple fluorinated and brominated substituents imparts unique physicochemical properties, making it a valuable scaffold for further derivatization and functionalization.

The structural motif of Methyl 3-(bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetate encompasses a pyridine core, which is a well-documented pharmacophore in drug discovery. Pyridine derivatives have been extensively explored for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The introduction of bromomethyl and difluoromethyl groups enhances the reactivity and lipophilicity of the molecule, facilitating its incorporation into more complex molecular architectures. Additionally, the trifluoromethoxy group contributes to metabolic stability and binding affinity to biological targets.

In recent years, the pharmaceutical industry has witnessed a surge in the utilization of fluorinated compounds due to their favorable pharmacokinetic profiles. Fluoro substitution can modulate both the electronic and steric properties of molecules, leading to improved drug efficacy and reduced toxicity. The specific combination of substituents in Methyl 3-(bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetate positions it as a promising candidate for further investigation in this context. Current research endeavors are focused on harnessing its potential as a building block for the synthesis of novel bioactive molecules.

The bromomethyl functionality serves as a versatile handle for further chemical modifications. It allows for the introduction of various nucleophiles, enabling the construction of complex scaffolds through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in medicinal chemistry for generating libraries of compounds with diverse biological activities. The difluoromethyl group, on the other hand, is known to enhance binding interactions at protein targets by increasing lipophilicity and reducing hydrogen bonding capacity. This feature makes it particularly attractive for designing high-affinity ligands.

The trifluoromethoxy group contributes to the metabolic stability of the molecule by resisting oxidation processes that commonly occur in biological systems. This stability is crucial for ensuring prolonged drug activity and reducing the need for frequent dosing. Furthermore, trifluoromethoxy-substituted compounds have been shown to exhibit enhanced binding to certain enzymes and receptors due to their ability to mimic hydroxyl groups while maintaining lipophilicity. This dual functionality makes Methyl 3-(bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetate a multifaceted tool in drug design.

Ongoing studies are exploring the potential applications of this compound in various therapeutic areas. For instance, its structural features make it a candidate for developing inhibitors targeting enzymes involved in cancer pathways. The pyridine core is frequently found in kinase inhibitors, which play a crucial role in oncology therapy. Additionally, the compound's ability to undergo further derivatization suggests its utility in creating novel antimicrobial agents to combat resistant bacterial strains.

The synthesis of Methyl 3-(bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-5-acetate involves multi-step organic transformations that highlight its synthetic complexity. Key steps include halogenation reactions to introduce bromine atoms at strategic positions, followed by fluorination processes to incorporate difluoromethyl and trifluoromethoxy groups. These synthetic strategies require careful optimization to ensure high yields and purity, which are essential for subsequent biological evaluation.

In conclusion, Methyl 3-(bromomethyl)-2-(difluoromethyl strong >)-6-(< strong >trifluor omethoxy)pyridine-5-acetate (CAS No. 1806758-29-1) stands as a testament to the innovative approaches being employed in modern chemical biology and medicinal chemistry. Its unique structural features offer numerous opportunities for further exploration and development of novel therapeutic agents. As research continues to uncover new applications for this compound, it is anticipated that it will play an increasingly significant role in addressing unmet medical needs across various disease indications.